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Compound of Interest

Compound Name: Nandrolone-3,4-13C2

Cat. No.: B1148523

For researchers, scientists, and drug development professionals seeking Nandrolone-3,4-
13C2, this guide provides a detailed overview of commercial sourcing, technical data, and
relevant experimental protocols. Given the specialized nature of this isotopically labeled
steroid, it is primarily available through custom synthesis by companies specializing in stable
iIsotope-labeled compounds.

Commercial Sourcing

Nandrolone-3,4-13C2 is not typically available as a stock item. Researchers will need to
engage with companies that offer custom synthesis of complex organic molecules and stable
isotope labeling. Below is a list of potential suppliers with expertise in this area:

o Cambridge Isotope Laboratories, Inc. (CIL): A leading producer of stable isotopes and stable
isotope-labeled compounds, CIL offers custom synthesis services for a wide range of
biochemical and organic compounds.

e Merck (Sigma-Aldrich): Merck provides a comprehensive portfolio of research chemicals and
offers custom synthesis services for isotopically labeled compounds.

e Toronto Research Chemicals (TRC): TRC specializes in the synthesis of complex organic
chemicals for biomedical research and offers a range of isotopically labeled standards.

e Alsachim: A company that specializes in the development and manufacturing of stable
isotope-labeled internal standards, including steroids.
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e Selcia: Selcia offers custom synthesis of compounds labeled with stable isotopes like
Carbon-13, Nitrogen-15, and Deuterium for use as mass spectroscopic markers.[1]

e BOC Sciences: BOC Sciences provides a wide range of stable isotope labeling services,
including custom synthesis of labeled compounds for biomolecular analysis, metabolic
studies, and drug discovery.[2]

When requesting a custom synthesis, researchers should be prepared to provide detailed
specifications, including the desired isotopic enrichment, chemical purity, and quantity.

Technical Data and Applications

Nandrolone-3,4-13C2 is primarily utilized as an internal standard in analytical chemistry,
particularly in anti-doping control and pharmacokinetic studies. The incorporation of two 13C
atoms at the 3 and 4 positions of the nandrolone molecule allows for its differentiation from the
endogenous, unlabeled steroid by mass spectrometry. This is crucial for the accurate
quantification of nandrolone and its metabolites in biological samples.

The primary application of 13C-labeled nandrolone is in Gas Chromatography-Combustion-
Isotope Ratio Mass Spectrometry (GC-C-IRMS).[3][4] This technique measures the ratio of 13C
to 12C, which can distinguish between naturally occurring (endogenous) steroids and synthetic
ones administered exogenously.[3][4]

Quantitative Data from Research Applications

The following table summarizes quantitative data from a study that utilized [13C]nandrolone to
investigate its excretion in athletes. This data provides an example of the concentrations and
ratios observed in a research setting.
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Parameter Value Range Notes

Administered Dose of 2 x 25 mg doses at 24-h Ingested by volunteers in the

[13C]Nandrolone intervals study.[5]

Peak Urinary Concentration of Norandrosterone is a key
1,180 - 38,661 pg/L _

Labeled Norandrosterone metabolite of nandrolone.[5]

Peak Urinary Concentration of Noretiocholanolone is another

. 576 - 12,328 pg/L _ _

Labeled Noretiocholanolone major metabolite.[5]

Noretiocholanolone:Norandros ~ Sometimes >1 at the end of This ratio can vary between

terone Ratio the excretion period individuals.[5]

Experimental Protocols

The following are detailed methodologies for the analysis of nandrolone and its metabolites
using a 13C-labeled internal standard, based on established anti-doping and pharmacokinetic
research protocols.

Sample Preparation: Extraction of Steroids from Urine

This protocol outlines the steps for extracting nandrolone and its metabolites from a urine
sample for subsequent analysis.

Materials:

e Urine sample

+ Nandrolone-3,4-13C2 (as internal standard)
e Phosphate buffer (pH 7.0)

e [B-glucuronidase from E. coli

» Di-ethyl ether

e Anhydrous sodium sulfate
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e Centrifuge
e Evaporator (e.g., nitrogen stream)
Procedure:

Internal Standard Addition: Spike a known volume of the urine sample (e.g., 5 mL) with a
solution of Nandrolone-3,4-13C2 at a known concentration.

Buffering: Add phosphate buffer to the urine sample to adjust the pH to 7.0.

Enzymatic Hydrolysis: Add (3-glucuronidase to the buffered urine sample. Incubate the
mixture at 50°C for 2 hours to deconjugate the steroid metabolites.

Liquid-Liquid Extraction: After cooling to room temperature, perform a liquid-liquid extraction
by adding di-ethyl ether. Vortex the mixture vigorously and then centrifuge to separate the
organic and aqueous layers.

Separation: Carefully transfer the upper organic layer (containing the steroids) to a clean
tube.

Drying: Add anhydrous sodium sulfate to the organic extract to remove any residual water.
Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

Derivatization: Reconstitute the dried residue in a derivatizing agent (e.g., N-methyl-N-
(trimethylsilyl)trifluoroacetamide - MSTFA) to form trimethylsilyl (TMS) derivatives of the
steroids, which are more volatile and suitable for GC-MS analysis.

Instrumental Analysis: GC-MS and GC-C-IRMS

This protocol describes the instrumental analysis of the prepared steroid extracts.
Instrumentation:

e Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) or an Isotope Ratio Mass
Spectrometer (IRMS).
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e GC Column: A non-polar capillary column (e.g., DB-5ms) is typically used for steroid
analysis.

GC-MS Conditions (for quantification):

Injector Temperature: 280°C

o Oven Temperature Program: Start at 180°C, ramp to 230°C at 2°C/min, then ramp to 300°C
at 10°C/min, and hold for 5 minutes.

e Carrier Gas: Helium at a constant flow rate.
e MS lonization Mode: Electron lonization (El) at 70 eV.

e MS Acquisition Mode: Selected lon Monitoring (SIM) to monitor characteristic ions of
nandrolone-TMS and its 13C-labeled internal standard.

GC-C-IRMS Conditions (for isotope ratio analysis):

e Combustion Reactor: The GC eluent is passed through a combustion reactor (typically
CuO/NiO) at high temperature (e.g., 950°C) to convert the analytes into CO2 and H20.

o Water Removal: A water trap removes the H20.
e IRMS Analysis: The CO2 gas enters the IRMS, where the 13C02/12CO2 ratio is measured.

Visualizations

The following diagrams illustrate the experimental workflow and the principle of using a 13C-
labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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